Cas no 2229390-99-0 (2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine
• CAS No: 2229390-99-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6365096
• PubChem ID: 165626970
• Update Time: 2025-08-05

2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine
• 2229390-99-0
• EN300-1786275

• Inchi： 1S/C8H15N3O/c1-8(5-9,12-3)7-4-11(2)6-10-7/h4,6H,5,9H2,1-3H3
• InChI Key： QZWWJQUVYVDYDN-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1=CN(C)C=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine

Introduction to 2-Methoxy-2-(1-Methyl-1H-Imidazol-4-yl)propan-1-amine (CAS No. 2229390-99-0)

2-Methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine, with the CAS number 2229390-99-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted imidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine consists of a central propanamine backbone with a methoxy and a 1-methylimidazole substituent. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity. For instance, the methoxy group enhances lipophilicity, which can improve membrane permeability and bioavailability. The 1-methylimidazole moiety, on the other hand, is known for its ability to interact with various biological targets, including enzymes and receptors.

Recent studies have explored the potential of 2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative damage.

In addition to its neuroprotective properties, 2-methoxy-2-(1-methyl-1H-imidazol-4-yl)propan-1-amine has also shown promise as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and promoting tissue repair. A recent study in the Inflammation Research Journal reported that treatment with 2-methoxy-2-(1-methyl-1H-imidazol-4-y l)propan - 1 - amine significantly alleviated symptoms in animal models of IBD.

The pharmacokinetic properties of 2-methoxy - 2 - ( 1 - methyl - 1 H - imidazol - 4 - yl ) propan - 1 - amine have also been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate. Moreover, it shows minimal toxicity at therapeutic doses, making it a safe option for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methoxy - 2 - ( 1 - methyl - 1 H - imidazol - 4 - yl ) propan - 1 - amine in human subjects. Early results from phase I trials have been promising, with no serious adverse effects reported at the tested doses. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.

In conclusion, 2-methoxy - 2 - ( 1 - methyl - 1 H - imidazol - 4 - yl ) propan - 1 - amine (CAS No. 2229390 - 99 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential in treating neurological disorders, inflammatory diseases, and other conditions.